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Get Quote

Physical and Chemical Properties

The table below summarizes key technical data for 8-Bromooctanoic acid.

Property Value / Description

CAS Registry Number 17696-11-6 [1] [2]

Molecular Formula C₈H₁₅BrO₂ [1] [3]

Molecular Weight 223.11 g/mol [1] [3]

Melting Point 35-39 °C [1]; 35-37 °C (lit.) [4] [2]

Boiling Point 150 °C/2 mmHg [1]; 147-150 °C/2 mmHg (lit.) [2]

Appearance White to orange to green powder or lump [1]; off-white powder [4]

Purity >97.0% (T) [1]

Storage Refrigerated (0-10°C) [1]; Sealed in dry, room temperature [2]

Key Experimental Protocols
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8-Bromooctanoic acid is commonly used to synthesize key intermediates. One notable application is the

synthesis of oxonan-2-one, a 9-membered lactone, which can be challenging to prepare by other methods.

Synthesis of Oxonan-2-one from 8-Bromooctanoic Acid [5]

This protocol offers an efficient alternative to traditional Baeyer-Villiger oxidation, which can require long

reaction times and present purification difficulties.

Reaction Setup: 8-Bromooctanoic acid is treated with tetra-n-butylammonium fluoride
trihydrate (TBAF·3H₂O) in tert-butanol.
Reaction Conditions: The mixture is heated at 70 °C overnight.
Work-up and Isolation: The lactone product is isolated using standard column chromatography to

remove trace amounts of side products like 8-fluorooctanoic acid.
Yield: This method provides oxonan-2-one in 70% yield [5].

Safety and Handling Information

8-Bromooctanoic acid is corrosive and requires careful handling.

Hazard Statements: H314 - Causes severe skin burns and eye damage [1] [2].

Precautionary Measures: Wear protective gloves, eye protection, and face protection. Use in a well-
ventilated area and avoid breathing its dust [1].

Storage: Store in a cool, dry, and well-sealed container, away from strong oxidizing agents and
strong bases [2] [6].

Reactivity and Functionalization Pathways

The carboxylic acid and terminal bromine groups enable diverse chemical transformations, making 8-

Bromooctanoic acid a flexible building block. The diagram below outlines its core reactivity and common

pathways for functionalization.
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8-Bromooctanoic Acid Core Reactivity and Applications

8-Bromooctanoic Acid

Carboxylic Acid Group Terminal Bromine Group

Amide Coupling

  With amines
  (EDC, HATU, DCC)

Nucleophilic Substitution

  Good leaving group

Stable Amide Bonds 8-Mercaptooctanoic Acid
(Thiol derivative)

Lactonization
(e.g., to Oxonan-2-one)

Click to download full resolution via product page

Key Information for Professionals

8-Bromooctanoic acid is a valuable intermediate in organic synthesis. Its well-characterized physical

properties, clear safety profile, and utility in efficient synthetic protocols like lactone formation make it a

reliable choice for research and development, particularly in constructing complex molecules for

pharmaceutical applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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